BENGHE Foundational & Exploratory

Check Availability & Pricing

Discovery of Oct-7-enal in Japanese Thistle: A
Technical Overview

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Oct-7-enal

Cat. No.: B009835

A critical review of current literature reveals that while the compound Oct-7-enal is associated
with a species of Japanese thistle, its presence has been noted in Cirsium dipsacolepis, not the
more commonly researched Cirsium japonicum. This guide synthesizes the available
information on Oct-7-enal, its reported natural source, and outlines relevant experimental
methodologies for the benefit of researchers, scientists, and drug development professionals.

Introduction

Oct-7-enal is an unsaturated aliphatic aldehyde with the molecular formula CsH14O.[1] It is
recognized for its potential antimicrobial properties and has been identified as a naturally
occurring compound in the plant kingdom.[1] Notably, scientific literature explicitly links the
isolation of Oct-7-enal to the Japanese thistle, Cirsium dipsacolepis.[1][2][3][4] This is a crucial
distinction from Cirsium japonicum, which is known for a different profile of chemical
constituents, including flavonoids, triterpenoids, and various phenolic compounds.[5][6][7][8][9]

While research into the volatile components of the broader Cirsium genus has identified
various aldehydes and ketones, specific findings on Oct-7-enal in Cirsium japonicum are
absent from the reviewed literature.[10][11][12][13]

Quantitative Data

Currently, detailed quantitative data regarding the yield or concentration of Oct-7-enal from
Cirsium dipsacolepis is not extensively published in the readily available scientific literature.
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However, the physical and chemical properties of Oct-7-enal have been documented and are

summarized in the table below.

Property Value Reference
Molecular Formula CsH140 [1]
Molecular Weight ~126.2 g/mol [1]
Boiling Point 184.35°C (estimate) [1]
Density 0.8654 (estimate) [1]
Water Solubility 1.27 g/L at 20°C [1]
LogP 2.4 at 25°C [1]

Experimental Protocols

3.1. Isolation of Oct-7-enal from Plant Material

The isolation of Oct-7-enal from the leaves of Cirsium dipsacolepis has been achieved through

specialized solvent extraction techniques.[1] While the specific details of the original isolation

protocol are not extensively detailed in the reviewed literature, a general workflow can be

inferred.
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Plant Material Collection
(Cirsium dipsacolepis leaves)
G)rying and Grinding)
Solvent Extraction
(e.g., with a non-polar solvent)
Giltration and Concentratior)
Chromatographic Separation
(e.g., Column Chromatography)
(Fraction Collection)
Spectroscopic Analysis
(e.g., GC-MS, NMR)
Gdentification of Oct-7-enaD
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A generalized workflow for the isolation and identification of natural products from plant matter.

3.2. Synthesis of Oct-7-enal
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A five-step synthesis of Oct-7-enal has been reported, starting from pentane-1,5-diol.[2][3][4]
This provides a viable alternative to natural extraction for obtaining the compound for research
purposes.

3.3. Antimicrobial Activity Assessment

The antimicrobial properties of Oct-7-enal have been evaluated against a range of pathogenic
microorganisms.[1] Standard methodologies such as broth microdilution or agar diffusion
assays would be employed to determine the minimum inhibitory concentration (MIC) against
bacteria like Staphylococcus aureus and Escherichia coli, and fungi such as Candida albicans.

[1]
Potential Signaling Pathways and Mechanisms of
Action

The biological activity of Oct-7-enal is thought to stem from several mechanisms, primarily due
to its reactive aldehyde group and lipophilic nature.[1]

Microbial Cell

Interaction due to
lipophilicity
Potential interference
with integrity
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Covalent bond formation
with nucleophilic sites

Postulated mechanisms of antimicrobial action for Oct-7-enal.

Conclusion
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The discovery of Oct-7-enal is specifically attributed to the Japanese thistle Cirsium
dipsacolepis. For researchers interested in this compound, focusing on this particular species
for natural product isolation is recommended. The established chemical synthesis provides an
alternative and reproducible source of Oct-7-enal for further investigation into its antimicrobial
and other potential biological activities. Future research could focus on quantifying the
concentration of Oct-7-enal in Cirsium dipsacolepis and elucidating its specific signaling
pathway interactions in target organisms.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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